Cas no 332950-28-4 ((19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol)

• Product Name: (19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol
• CAS No: 332950-28-4
• MF: C₃₁H₅₀O₄
• MW: 486.73
• CID: 4879740
• PubChem ID: 57330104
• Update Time: 2025-09-27

(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Chemical and Physical Properties

Names and Identifiers

• CHEMBL3264663
• (19R)-5??,19-Epoxy-19-methoxycucurbita-6,23-diene-3??,25-diol
• AKOS040763361
• 332950-28-4
• 5beta,19-Epoxy-19-methoxycucurbita-6,23(E)-diene-3beta,25-diol
• 5beta,19-Epoxy-19-methoxycucurbita-6,23-diene-3beta,25-diol
• (19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol

• Inchi： InChI=1S/C31H50O4/c1-20(10-9-15-26(2,3)33)21-13-16-29(7)22-14-17-31-23(11-12-24(32)27(31,4)5)30(22,25(34-8)35-31)19-18-28(21,29)6/h9,14-15,17,20-25,32-33H,10-13,16,18-19H2,1-8H3
• InChI Key： LZKVXEZYUAJCDF-UHFFFAOYSA-N
• SMILES： [H][C@@]1(CC[C@@]2(C)[C@]3([H])C=C[C@@]45O[C@@H](OC)C3(CC[C@]12C)[C@]4([H])CC[C@H](O)C5(C)C)[C@H](C)C\C=C\C(C)(C)O

Computed Properties

• Exact Mass: 486.37091007g/mol
• Monoisotopic Mass: 486.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.481
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins